molecular formula C11H8N4 B8564734 2-(4-Pyridyl)(1,2,4)triazolo(1,5-a)pyridine

2-(4-Pyridyl)(1,2,4)triazolo(1,5-a)pyridine

Cat. No.: B8564734
M. Wt: 196.21 g/mol
InChI Key: HAEYFDXOOCTCHI-UHFFFAOYSA-N
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Description

2-(4-Pyridyl)(1,2,4)triazolo(1,5-a)pyridine is a useful research compound. Its molecular formula is C11H8N4 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8N4

Molecular Weight

196.21 g/mol

IUPAC Name

2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyridine

InChI

InChI=1S/C11H8N4/c1-2-8-15-10(3-1)13-11(14-15)9-4-6-12-7-5-9/h1-8H

InChI Key

HAEYFDXOOCTCHI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=NC(=NN2C=C1)C3=CC=NC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Aminopyridinium chloride (7.9g) was added to potassium hydroxide (6.72g) in water (60 ml). 4-Cyanopyridine (31.2g) was added to ethanol (63 ml). The two solutions were then admixed at room temperature and left for 66 hours. The ethanol was then evaporated off in vacuo, and the residue extracted with chloroform (100 ml). The chloroform extract was dried over magnesium sulphate, filtered, and evaporated in vacuo. Recrystallisation of the product from ethanol gave 2-(4-pyridyl)-s-triazolo[1,5-a]pyridine (6.3g), mp 188°-190° C.
Name
1-Aminopyridinium chloride
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
6.72 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
31.2 g
Type
reactant
Reaction Step Two
Quantity
63 mL
Type
reactant
Reaction Step Two

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